Cas no 153765-43-6 (Lignicol)

• Product Name: Lignicol
• CAS No: 153765-43-6
• MF: C₁₁H₁₂O₆
• MW: 240.209383964539
• CID: 195739
• PubChem ID: 25774975
• Update Time: 2024-03-01

Lignicol Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one,3,4-dihydro-4,6-dihydroxy-7-methoxy-3-methyl-, (3R,4S)-
• 1H-2-Benzopyran-1-one,3,4-dihydro-4,6-dihydroxy-7-methoxy-3-methyl-, (3R-trans)-
• Lignicol
• CHEBI:189520
• NCGC00381377-01
• NS00097123
• 153765-43-6
• AKOS040735713
• (3R,4S)-4,6,8-trihydroxy-7-methoxy-3-methyl-3,4-dihydroisochromen-1-one
• (3R,4S)-4,6,8-Trihydroxy-7-methoxy-3-methyl-3,4-dihydro-1H-isochromen-1-one

• Inchi： 1S/C11H12O6/c1-4-8(13)5-3-6(12)10(16-2)9(14)7(5)11(15)17-4/h3-4,8,12-14H,1-2H3/t4-,8-/m0/s1
• InChI Key： ZLLQQKITWRWKTD-NVNXEXLPSA-N
• SMILES： O1C(C2C(=C(C(=CC=2[C@H]([C@@H]1C)O)O)OC)O)=O

Computed Properties

• Exact Mass: 240.06338810g/mol
• Monoisotopic Mass: 240.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2
• XLogP3: -0.0230000000000001

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives